Cas no 5437-38-7 (2-Nitro-m-toluic Acid)

• Product Name: 2-Nitro-m-toluic Acid
• CAS No: 5437-38-7
• MF: C₈H₇NO₄
• MW: 181.145482301712
• MDL: MFCD00007180
• CID: 45873
• PubChem ID: 21575
• Update Time: 2025-07-29

2-Nitro-m-toluic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-nitrobenzoic acid
• 2-NITRO-3-METHYLBENZOIC ACID
• 2-NITRO-M-TOLUIC ACID
• 3-Methyl-2-nitrobenzoic
• 3-METHY-2-NITROBENZOICACID
• 2-Nitro-m-toluic Aci
• 3-Methyl-2-nitro-benzoesaeure
• 3-Methyl-2-nitro-benzoic acid
• Benzoic acid,3-methyl-2-nitro
• EINECS 226-610-9
• Benzoic acid, 3-methyl-2-nitro-
• 61WOP984AB
• DGDAVTPQCQXLGU-UHFFFAOYSA-N
• 3-Methyl-2-nitrobenzoicacid
• NSC16048
• PubChem8352
• DSSTox_CID_5640
• DSSTox_RID_77865
• DSSTox_GSID_25640
• KSC270E8T
• MLS002152883
• 2-nitro-3-methyl benzoic acid
• 2-nitro-3-methyl-benzoic acid
• CHEMBL1481036
• UNII-61WOP984AB
• HMS3039K16
• CS-D1497
• NCGC00091591-02
• J-512839
• m-Toluic acid, 2-nitro-
• STR05118
• METHYL-2-NITROBENZOIC ACID, 3-
• Z104482584
• 5437-38-7
• DTXSID6025640
• NSC-16048
• Q27263392
• CX1289
• SY001287
• F8889-4351
• 3-Methyl-2-nitrobenzoic acid, 98%
• M-4210
• MFCD00007180
• Tox21_200852
• AC-5776
• EN300-20797
• CAS-5437-38-7
• FT-0616069
• AB00851
• A7902
• AE-562/43460712
• BCP07125
• NCGC00091591-01
• SMR001224496
• M1370
• NS00033061
• NSC 16048
• AM20060665
• AKOS000120838
• SCHEMBL385272
• DTXCID905640
• NCGC00258406-01
• InChI=1/C8H7NO4/c1-5-3-2-4-6(8(10)11)7(5)9(12)13/h2-4H,1H3,(H,10,11
• 3-Methyl-2-nitrobenzoic Acid; NSC 16048;
• 2Nitromtoluic acid
• STK498737
• Benzoic acid, 3methyl2nitro
• mToluic acid, 2nitro
• 2-Nitro-m-toluic Acid

• MDL： MFCD00007180
• Inchi： 1S/C8H7NO4/c1-5-3-2-4-6(8(10)11)7(5)9(12)13/h2-4H,1H3,(H,10,11)
• InChI Key： DGDAVTPQCQXLGU-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(C)=C1[N+](=O)[O-])=O
• BRN： 1960698

Computed Properties

• Exact Mass: 181.03800
• Monoisotopic Mass: 181.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.4283 (rough estimate)
• Melting Point: 220.0 to 225.0 deg-C
• Boiling Point: 314.24°C (rough estimate)
• Flash Point: 153.4℃
• Refractive Index: 1.5468 (estimate)
• Water Partition Coefficient: <0.1 g/100 mL at 22 ºC
• PSA: 83.12000
• LogP: 2.12460

2-Nitro-m-toluic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S36/37/39-S22
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S22;S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters